Cas no 392248-30-5 (4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 392248-30-5
• MF: C₂₇H₂₀N₂OS
• MW: 420.525505065918
• CID: 5953281
• PubChem ID: 3556240
• Update Time: 2025-05-24

4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• Benzamide, N-[4-(2-naphthalenyl)-2-thiazolyl]-4-(phenylmethyl)-
• 392248-30-5
• 4-benzyl-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide
• 4-BENZYL-N-[4-(NAPHTHALEN-2-YL)-1,3-THIAZOL-2-YL]BENZAMIDE
• AKOS024575826
• 4-benzyl-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)benzamide
• F0336-0054
• Oprea1_269148

• Inchi： 1S/C27H20N2OS/c30-26(22-12-10-20(11-13-22)16-19-6-2-1-3-7-19)29-27-28-25(18-31-27)24-15-14-21-8-4-5-9-23(21)17-24/h1-15,17-18H,16H2,(H,28,29,30)
• InChI Key： TXVHYIWVRPPTPX-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3C(=C2)C=CC=C3)=CS1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 420.12963444g/mol
• Monoisotopic Mass: 420.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 392248-30-5 and Product Name: 4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

The compound with CAS No. 392248-30-5 and the product name 4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including a thiazole moiety and a naphthalene substituent, contributes to its unique chemical properties and biological activity.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The thiazole ring, known for its stability and biological relevance, is a common structural motif in many bioactive molecules. Its incorporation into the 4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide framework enhances the compound's potential as a pharmacophore. This is particularly relevant in the context of developing treatments for various diseases, where thiazole derivatives have demonstrated promising results.

The naphthalen-2-yl substituent further enriches the molecular architecture of this compound, providing additional interactions with biological targets. Naphthalene derivatives are well-documented for their role in modulating enzyme activity and receptor binding. The combination of these two structural elements makes 4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide a compelling candidate for further investigation.

Recent studies have highlighted the importance of multivariate interactions in drug design. The synergistic effects of the thiazole and naphthalene moieties in this compound may contribute to enhanced binding affinity and selectivity towards specific biological targets. This is particularly relevant in the context of developing targeted therapies that minimize off-target effects.

The benzamide moiety at the N-position adds another layer of complexity to the molecule. Benzamides are known for their role as bioactive intermediates and have been widely used in the development of drugs targeting neurological disorders, inflammation, and cancer. The presence of this group in 4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide suggests potential therapeutic applications in these areas.

Advances in computational chemistry have enabled more precise predictions of molecular properties and interactions. Molecular docking studies have been instrumental in understanding how this compound might interact with biological targets such as enzymes and receptors. Preliminary simulations suggest that the thiazole and naphthalen-2-yl groups may engage in critical hydrogen bonding interactions, enhancing binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it feasible to produce sufficient quantities for both laboratory research and potential clinical trials.

In conclusion, 4-benzyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide, with its CAS No. 392248-30-5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery.